2-[(5-hydroxy-2,2-dimethyl-4-oxo-3,4-dihydro-2H-chromen-7-yl)oxy]-N-[2-(2-methoxyphenyl)ethyl]acetamide

Specification

• Molecular Formula: C22H25NO6
• Molecular Weight: 399.4 g/mol
• IUPAC Name: 2-[(5-hydroxy-2,2-dimethyl-4-oxo-3H-chromen-7-yl)oxy]-N-[2-(2-methoxyphenyl)ethyl]acetamide
• Standard InChI: InChI=1S/C22H25NO6/c1-22(2)12-17(25)21-16(24)10-15(11-19(21)29-22)28-13-20(26)23-9-8-14-6-4-5-7-18(14)27-3/h4-7,10-11,24H,8-9,12-13H2,1-3H3,(H,23,26)
• Standard InChI Key: AKTOHIYULWGHCW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C2=C(C=C(C=C2O1)OCC(=O)NCCC3=CC=CC=C3OC)O)C

Introduction

Synthesis and Characterization

While specific synthesis details for this compound are not available, similar compounds often involve multi-step reactions starting from readily available precursors. For instance, chromene derivatives can be synthesized through condensation reactions involving aldehydes and 1,3-diketones, followed by modifications to introduce the acetamide and methoxyphenyl groups.

Characterization Techniques

Characterization of such compounds typically involves spectroscopic methods like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) to confirm the molecular structure. Infrared (IR) spectroscopy can also provide information on functional groups present.

Potential Biological Activities

Compounds with similar structures have shown various biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The presence of a chromene ring, known for its antioxidant properties, and the acetamide group, which can interact with biological targets, suggests potential therapeutic applications.

Antioxidant Activity

Chromene derivatives are often studied for their antioxidant properties due to their ability to scavenge free radicals. This activity could be beneficial in preventing oxidative stress-related diseases.

Anti-Inflammatory Activity

The incorporation of an acetamide moiety might enhance interactions with enzymes involved in inflammation pathways, potentially leading to anti-inflammatory effects.

Anticancer Activity

Some chromene derivatives have shown anticancer activity by inhibiting cell proliferation or inducing apoptosis in cancer cells. The specific activity of this compound would depend on its ability to interact with cellular targets involved in cancer progression.

Data and Research Findings

Given the lack of specific data on this compound, we can look at similar structures for insights:

Compound Type	Biological Activity	Potential Applications
Chromene Derivatives	Antioxidant, Anti-inflammatory	Neuroprotection, Anti-cancer
Acetamide Derivatives	Anti-inflammatory, Anticancer	Pain relief, Oncology

Future Research Directions

• Synthesis Optimization: Developing efficient synthesis protocols to produce this compound in high yield and purity.

• Biological Screening: Evaluating the compound's activity against various biological targets to identify potential therapeutic applications.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound's structure to enhance its biological activity and understand how different parts of the molecule contribute to its effects.